Cas no 2006913-16-0 (1,1,1,4,4-pentafluoro-4-phenylbutan-2-one)

• Product Name: 1,1,1,4,4-pentafluoro-4-phenylbutan-2-one
• CAS No: 2006913-16-0
• MF: C₁₀H₇F₅O
• MW: 238.154000520706
• CID: 6512202
• PubChem ID: 165682110
• Update Time: 2025-05-24

1,1,1,4,4-pentafluoro-4-phenylbutan-2-one Chemical and Physical Properties

Names and Identifiers

• 1,1,1,4,4-pentafluoro-4-phenylbutan-2-one
• 2006913-16-0
• EN300-1862777

• Inchi： 1S/C10H7F5O/c11-9(12,6-8(16)10(13,14)15)7-4-2-1-3-5-7/h1-5H,6H2
• InChI Key： UGMRROAZLPBARE-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1)(CC(C(F)(F)F)=O)F

Computed Properties

• Exact Mass: 238.04170565g/mol
• Monoisotopic Mass: 238.04170565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1Ų

Additional information on 1,1,1,4,4-pentafluoro-4-phenylbutan-2-one

Comprehensive Overview of 1,1,1,4,4-Pentafluoro-4-phenylbutan-2-one (CAS No. 2006913-16-0)

The compound 1,1,1,4,4-pentafluoro-4-phenylbutan-2-one (CAS No. 2006913-16-0) is a fluorinated organic molecule with significant applications in pharmaceuticals, agrochemicals, and advanced material sciences. Its unique structure, featuring a pentafluoro moiety and a phenyl group, makes it a versatile intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential in enhancing drug bioavailability and improving material properties. The demand for fluorinated compounds like 1,1,1,4,4-pentafluoro-4-phenylbutan-2-one has surged, driven by trends in green chemistry and sustainable manufacturing.

One of the key reasons for the growing popularity of 1,1,1,4,4-pentafluoro-4-phenylbutan-2-one is its role in the development of high-performance materials. Fluorinated compounds are known for their thermal stability, chemical resistance, and low surface energy, making them ideal for coatings, adhesives, and specialty polymers. The phenylbutan-2-one backbone further contributes to its reactivity, enabling tailored modifications for specific industrial needs. This aligns with the current focus on sustainable materials and eco-friendly alternatives in the chemical sector.

In the pharmaceutical industry, 1,1,1,4,4-pentafluoro-4-phenylbutan-2-one is explored as a building block for drug discovery. Fluorination often improves metabolic stability and membrane permeability, critical factors in modern drug design. With the rise of personalized medicine and targeted therapies, this compound's potential as a bioactive scaffold is under investigation. Researchers are also examining its utility in proteomics and bioconjugation, where fluorinated tags are used for labeling and tracking biomolecules.

From an environmental perspective, the synthesis and application of 1,1,1,4,4-pentafluoro-4-phenylbutan-2-one are being optimized to align with green chemistry principles. Innovations in catalytic fluorination and solvent-free reactions are reducing the ecological footprint of its production. This resonates with the global push for sustainable chemical processes and carbon-neutral manufacturing. Companies are also investing in life cycle assessments to ensure the compound's environmental compatibility.

The compound's CAS No. 2006913-16-0 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Common queries include "synthesis of 1,1,1,4,4-pentafluoro-4-phenylbutan-2-one," "applications of fluorinated ketones," and "safety data for CAS 2006913-16-0." These search trends highlight the need for comprehensive, up-to-date information on this compound. By addressing these topics, this overview aims to bridge the knowledge gap for chemists, engineers, and sustainability experts.

Looking ahead, 1,1,1,4,4-pentafluoro-4-phenylbutan-2-one is poised to play a pivotal role in emerging technologies. Its integration into nanomaterials and electronic coatings is an active area of research, particularly for flexible electronics and energy storage devices. As industries prioritize innovation and efficiency, this compound's multifunctionality ensures its continued relevance. Collaborative efforts between academia and industry will further unlock its potential, driving advancements across multiple sectors.